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Compound of Interest

Compound Name: DS21360717

Cat. No.: B10815245

For Immediate Release: This document provides essential safety and logistical information for
the proper disposal of DS21360717, a potent FER tyrosine kinase inhibitor utilized in
anticancer research.[1] Researchers, scientists, and drug development professionals must
adhere to these procedural guidelines to ensure laboratory safety, environmental protection,
and regulatory compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for DS21360717 is not publicly available. The
following procedures are based on established best practices for the disposal of potent,
hazardous pharmaceutical compounds and kinase inhibitors.[2][3] Always consult your
institution's Environmental Health and Safety (EHS) department for specific protocols and local
regulations.

DS21360717 is a small molecule compound designed by Daiichi Sankyo to inhibit the
protumorigenic activity of FER tyrosine kinase.[1] As a potent research compound, all materials
that come into contact with DS21360717 must be treated as hazardous waste to prevent
accidental exposure and environmental contamination.[1]

Summary of Key Disposal Principles

Due to the absence of specific quantitative data for DS21360717, this table summarizes the
universal principles for handling and disposing of potent research compounds.
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Waste Stream

Recommended Disposal
Method

Key Considerations

Unused/Expired DS21360717
(Solid)

Dispose of as hazardous

chemical waste.

Do not discard in regular trash
or down the drain.[1] Collect in
a clearly labeled, sealed, and

compatible container.[1]

Solutions containing
DS21360717 (Liquid)

Collect in a sealed, properly
labeled, and leak-proof

hazardous waste container.

Do not mix with other waste
streams unless compatibility is
confirmed.[1] The container
should be clearly labeled with
the chemical name and

concentration.[1]

Contaminated Labware (e.qg.,

vials, pipette tips)

Place in a designated,
puncture-resistant, and sealed

hazardous waste container.

Label as "Hazardous Waste"
with the name of the
compound.[1] Do not overfill

waste containers.[1]

Contaminated Personal

Protective Equipment (PPE)

Place in a sealed bag or
container labeled as

hazardous waste.

Carefully doff PPE to avoid
self-contamination.[1] Assume
all disposable items in contact
with the compound are

contaminated.[1]

Experimental Protocol: Step-by-Step Disposal

Procedures

The following protocol outlines the necessary steps for the safe disposal of DS21360717 and

associated waste materials.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including a lab coat, safety goggles with side shields, and double

chemical-resistant gloves (e.g., nitrile).[1]
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If handling the powder form outside of a containment device, respiratory protection is
essential.[1]

. Waste Segregation and Containment:

At the Point of Generation: Immediately segregate all waste contaminated with DS21360717
from other laboratory waste streams.[3]

Solid Waste: Place unused or expired DS21360717 powder and contaminated solids (e.g.,
weighing paper, pipette tips, gloves) into a designated, robust, and sealable hazardous
waste container.[3] This container should be clearly labeled "Hazardous Waste" and list
"DS21360717".[1]

Ligquid Waste: Collect all solutions containing DS21360717 in a dedicated, leak-proof, and
shatter-resistant container.[3] Keep the container closed when not in use.[3]

Sharps Waste: Any sharps contaminated with DS21360717 must be disposed of in a
designated "chemo sharps" container.[4]

. Labeling and Storage:

All hazardous waste containers must be accurately labeled with the words "Hazardous
Waste," the full chemical name "DS21360717," and any other components in the waste
stream.[1]

Note the date of waste accumulation.

Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory, away from incompatible materials.[5]

. Surface Decontamination:
Decontaminate all surfaces and equipment that have come into contact with DS21360717.

A common procedure involves wiping surfaces with a suitable solvent (e.g., 70% ethanol)
followed by a cleaning agent.[2]

Dispose of all cleaning materials as hazardous waste.[2]
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5. Final Disposal:

» Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3]

e The recommended final disposal method for potent compounds and cytotoxic waste is
incineration at a permitted facility to ensure complete destruction.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of DS21360717.
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Caption: Logical workflow for the proper disposal of DS21360717.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10815245#ds21360717-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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